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Compound of Interest

Compound Name:
2-Hydroxy-5-methyl-3-

nitrobenzaldehyde

Cat. No.: B183002 Get Quote

Essential Safety and Handling Guide for 2-Hydroxy-
5-methyl-3-nitrobenzaldehyde
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde. The following procedures are designed to ensure a safe laboratory

environment by minimizing exposure risk and outlining clear, actionable steps for routine

handling and emergency situations.

Hazard Identification and Summary
While a specific Safety Data Sheet (SDS) for 2-Hydroxy-5-methyl-3-nitrobenzaldehyde is not

readily available, data from structurally similar compounds such as 2-Hydroxy-5-

nitrobenzaldehyde and other nitrobenzaldehyde derivatives indicate a consistent hazard profile.

Users should handle this compound with the caution required for related chemicals.
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Hazard Classification Description
Primary Routes of
Exposure

Acute Oral Toxicity Harmful if swallowed.[1][2][3] Ingestion

Skin Corrosion/Irritation Causes skin irritation.[1][3][4] Skin Contact

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][3][4]
Eye Contact

Specific Target Organ Toxicity
May cause respiratory

irritation.[3][4][5]
Inhalation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks associated with handling 2-
Hydroxy-5-methyl-3-nitrobenzaldehyde. The following table outlines the minimum required

PPE.

Body Part Required PPE
Standards and
Specifications

Eyes/Face

Safety glasses with side-

shields or chemical splash

goggles.[1][6] A face shield is

required if there is a splash

hazard.[7]

Must conform to EN166 (EU)

or ANSI Z87.1 (US) standards.

[1]

Skin

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[6][8] A

lab coat or chemical-resistant

apron.[6]

Gloves must be inspected

before use.[1] Remove and

dispose of contaminated

gloves properly.

Respiratory

Work should be conducted in a

well-ventilated area or a

chemical fume hood.[1][9]

If ventilation is inadequate, a

NIOSH-approved respirator is

necessary.[9][10]

Body

A fully buttoned lab coat, long

pants, and closed-toe shoes

must be worn.[7]

Avoid synthetic fabrics like

polyester or acrylic.[7]
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Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety and compliance.

Standard Operating Workflow
The following diagram illustrates the standard workflow for handling 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde, from preparation to disposal.

Preparation Phase Handling Phase Post-Handling Phase

1. Review SDS
& Hazard Assessment

2. Verify Engineering Controls
(Fume Hood) 3. Don Required PPE 4. Weigh/Transfer Compound

in Fume Hood
Proceed to Handling 5. Perform Experiment 6. Securely Store CompoundExperiment Complete 7. Decontaminate Work Area 8. Segregate & Label Waste 9. Doff & Dispose of PPE 10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 2-Hydroxy-5-methyl-3-nitrobenzaldehyde.

Experimental Protocols: Step-by-Step Guidance
1. Preparation and Engineering Controls:

Review Safety Information: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for similar compounds and understand the associated hazards.

Fume Hood Verification: Ensure the chemical fume hood is operational and has a valid

certification. Conduct all manipulations of the solid compound and its solutions inside the

fume hood.[1]

Gather Materials: Assemble all necessary equipment, including spatulas, weigh boats,

glassware, and waste containers, inside the fume hood to minimize movement.

2. Handling the Compound:

Personal Protective Equipment: Don all required PPE as specified in the table above.
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Weighing and Transfer: Carefully weigh the required amount of the compound on a tared

weigh boat. Avoid generating dust.[11] Use a spatula for transfers. If creating a solution, add

the solid to the solvent slowly.

Reaction Setup: Keep all reaction vessels clearly labeled and contained within the fume

hood.

3. Storage:

Container: Keep the compound in a tightly closed, properly labeled container.[1][9]

Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials

and sources of ignition.[1][12]

Emergency Response and First Aid
The following diagram outlines the logical steps for responding to common laboratory

emergencies involving this chemical.
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Caption: Logical workflow for emergency response procedures.

First Aid Measures:

Skin Contact: Immediately remove contaminated clothing.[11] Wash the affected area

thoroughly with soap and plenty of water.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][3] Remove contact lenses if present and

easy to do. Continue rinsing.[1] Seek immediate medical attention.
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Inhalation: Move the person to fresh air.[3][4] If breathing is difficult or stops, provide artificial

respiration.[4] Seek medical attention.

Ingestion: DO NOT induce vomiting.[9] Rinse mouth with water.[1] Never give anything by

mouth to an unconscious person.[1][9] Call a physician or poison control center immediately.

[1]

Spills and Leaks:

Evacuate personnel from the area.[9][12]

Wear full PPE, including respiratory protection.

Avoid creating dust.[1][11]

For minor spills, gently sweep or scoop up the material and place it into a suitable, labeled

container for disposal.[1][11] Wet-brushing can also be used to prevent dust generation.[12]

Prevent the product from entering drains or waterways.[1][12]

Disposal Plan
Waste Segregation: All waste contaminated with 2-Hydroxy-5-methyl-3-
nitrobenzaldehyde, including used gloves, weigh boats, and absorbent materials, must be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.[11] Do not dispose of it down the drain.[1] Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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